Cas no 2171315-29-8 (1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)-)

1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)-, is a fluorinated pyrazole derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a 3-amino substitution on the pyrazole core, enhancing its reactivity for further functionalization, while the 2-fluoroethyl and 3-methoxypropyl groups contribute to its unique physicochemical properties. These structural elements may improve bioavailability and metabolic stability, making it a valuable intermediate for drug discovery. Its well-defined synthetic pathway and high purity ensure reproducibility in research settings. This compound is particularly suited for studies targeting kinase inhibition or other therapeutic pathways where pyrazole-based scaffolds are of interest.
1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)- structure
2171315-29-8 structure
Product Name:1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)-
CAS No:2171315-29-8
MF:C10H17FN4O2
MW:244.265985250473
CID:5154686
Update Time:2025-05-19

1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)-
    • Inchi: 1S/C10H17FN4O2/c1-17-6-2-4-13-10(16)8-7-15(5-3-11)14-9(8)12/h7H,2-6H2,1H3,(H2,12,14)(H,13,16)
    • InChI Key: GAXFZSHSKHLSDQ-UHFFFAOYSA-N
    • SMILES: N1(CCF)C=C(C(NCCCOC)=O)C(N)=N1

1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB555395-100 mg
3-Amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide; .
2171315-29-8
100MG
€393.30 2022-03-01
abcr
AB555395-250 mg
3-Amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide; .
2171315-29-8
250MG
€528.40 2022-03-01
abcr
AB555395-500 mg
3-Amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide; .
2171315-29-8
500MG
€688.90 2022-03-01
abcr
AB555395-1 g
3-Amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide; .
2171315-29-8
1g
€935.40 2022-03-01

Additional information on 1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl)-

Introduction to 1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl) and Its Significance in Modern Chemical Biology

The compound identified by the CAS number 2171315-29-8, known chemically as 1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl), represents a fascinating molecule with potential applications in the realm of chemical biology and pharmaceutical research. This compound belongs to the pyrazole class of heterocyclic structures, which are widely recognized for their diverse biological activities and roles in drug development. The specific substitution pattern of this molecule, featuring a fluoroethyl group at the 1-position and a methoxypropyl group at the N-position of the pyrazole core, contributes to its unique chemical properties and biological interactions.

Pyrazole derivatives have long been a subject of intense interest in medicinal chemistry due to their ability to modulate various biological pathways. The presence of both amino and carboxamide functional groups in 1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl) enhances its versatility, allowing for multiple points of interaction with biological targets. This structural motif is particularly intriguing because it combines elements that are known to influence receptor binding affinity and metabolic stability, making it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the fluoroethyl group at the 1-position of the pyrazole ring can engage in hydrophobic interactions with lipid rafts or membrane proteins, while the amino group at the 3-position can form hydrogen bonds with polar residues in protein active sites. The methoxypropyl side chain at the N-position further extends the compound's interaction surface, potentially enhancing its solubility and bioavailability.

The significance of this compound is further underscored by its potential role in addressing unmet medical needs. Current research suggests that pyrazole derivatives may exhibit anti-inflammatory, antiviral, and anticancer properties. For instance, modifications at the 3-position of the pyrazole core have been shown to enhance binding to enzymes such as cyclooxygenase (COX) or Janus kinases (JAKs), which are key targets in managing chronic inflammatory diseases. Additionally, the fluoroethyl substitution has been linked to improved pharmacokinetic profiles, including enhanced oral bioavailability and reduced metabolic clearance.

In vitro studies have begun to elucidate the mechanism of action for 1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl) by examining its interactions with specific biological targets. Preliminary data indicate that this compound may inhibit the activity of certain kinases involved in cell proliferation and survival pathways. The combination of structural features—such as the fluoroethyl group's ability to modulate receptor affinity and the methoxypropyl group's contribution to metabolic stability—makes it an attractive scaffold for further derivatization and optimization.

The development of novel therapeutic agents often relies on leveraging existing molecular frameworks to create more effective derivatives. The pyrazole scaffold provides a robust platform for such endeavors due to its well-documented biological activity and synthetic accessibility. Researchers are exploring various strategies to modify pyrazole derivatives, including introducing halogen atoms, alkyl groups, or heterocyclic rings that can enhance binding affinity or alter pharmacokinetic properties. The compound with CAS number 2171315-29-8 exemplifies this trend toward rational drug design, where structural modifications are guided by both empirical data and computational predictions.

One particularly exciting aspect of this research is the potential for 1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl) to serve as a lead compound for next-generation therapeutics. By understanding its interactions at a molecular level, scientists can design analogs that exhibit improved efficacy or reduced side effects. The fluoroethyl substitution, for example, has been shown to enhance binding selectivity by influencing electronic distributions across the molecule. This level of fine-tuning is critical for developing drugs that target specific disease pathways without affecting healthy tissues.

The broader implications of this research extend beyond individual compounds to encompass advancements in drug discovery methodologies. High-throughput screening (HTS) techniques combined with machine learning algorithms are being used to identify promising candidates from large libraries of pyrazole derivatives. These approaches allow researchers to rapidly assess biological activity and prioritize compounds for further investigation. The insights gained from studying molecules like 1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl) contribute valuable data points that can inform these computational models and improve their predictive accuracy.

As our understanding of disease mechanisms continues to evolve, so too does our capacity to design targeted therapies. Pyrazole derivatives offer a rich structural diversity that can be harnessed to address a wide range of therapeutic areas. Whether through traditional synthetic methods or innovative biocatalytic approaches, chemists are constantly refining their toolkit for creating novel bioactive molecules. The compound CAS number 2171315-29-8 stands as a testament to these efforts—a well-designed molecule with clear potential applications in human health.

In conclusion,1H-Pyrazole-4-carboxamide, 3-amino-1-(2-fluoroethyl)-N-(3-methoxypropyl) represents an important advancement in chemical biology research due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, making it a valuable asset for ongoing drug development efforts. As research progresses,this compound will continue to inform our understanding of molecular interactions and inspire new strategies for treating human diseases.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk